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Cat. No.: B1594038
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Scientists, and Drug Development Professionals

Introduction: 3-Propylaniline, a substituted aniline with the CAS number 2524-81-4, is a
valuable building block in organic synthesis, finding applications in the development of
pharmaceuticals, agrochemicals, and specialty dyes. Its chemical structure, featuring a propyl
group on the aniline ring, imparts specific solubility and reactivity characteristics that make it a
versatile intermediate for creating a diverse range of target molecules. This guide provides a
comprehensive overview of commercial suppliers, key technical data, and representative
experimental protocols involving 3-Propylaniline.

Commercial Availability and Physical Properties

3-Propylaniline is available from a variety of chemical suppliers, typically at purities of 95% or
higher. Researchers should always refer to the supplier's Certificate of Analysis (CoA) for lot-
specific purity and impurity information.

Table 1: Commercial Suppliers of 3-Propylaniline
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Supplier Reported Purity/Grades
Sigma-Aldrich 95%

Molport 95%

Echemi Industrial Grade
LookChem 99%

Molbase 96%, 98%

SynQuest Laboratories Inquire for details
BenchChem Inquire for details

Table 2: Physicochemical Properties of 3-Propylaniline

Property Value Source

CAS Number 2524-81-4 --INVALID-LINK--
Molecular Formula CoHi13N --INVALID-LINK--
Molecular Weight 135.21 g/mol --INVALID-LINK--
Appearance Pale-yellow to yellow-brown INVALID-LINK-.

liquid

Boiling Point 230-232 °C --INVALID-LINK--
Density 0.958 g/mL at 25 °C --INVALID-LINK--

Soluble in organic solvents
- such as ethanol, diethyl ether, ]
Solubility ) General chemical knowledge
and acetone. Sparingly soluble

in water.

Experimental Protocols

The following are representative experimental protocols illustrating the use of 3-Propylaniline
in common organic transformations. These should be adapted and optimized based on specific
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laboratory conditions and desired outcomes.

Synthesis of an Azo Dye: N-(3-propylphenyl)-4-hydroxy-
1-naphthalenamine

Azo dyes are a significant class of colored compounds with wide-ranging applications. The
synthesis involves a diazotization reaction of the primary amine followed by coupling with an
activated aromatic compound.

Materials:

3-Propylaniline

e Sodium nitrite (NaNO2)

» Hydrochloric acid (HCI), concentrated

e 2-Naphthol

e Sodium hydroxide (NaOH)

o Ethanol

e Ice

Procedure:

o Diazotization:

o Dissolve 3-Propylaniline (1.35 g, 10 mmol) in a mixture of concentrated HCI (3 mL) and
water (10 mL) in a beaker.

o Cool the solution to 0-5 °C in an ice bath with constant stirring.

o Slowly add a pre-cooled aqueous solution of sodium nitrite (0.7 g, 10.1 mmol) in water (5
mL). Maintain the temperature below 5 °C.

o Stir the resulting diazonium salt solution for 15-20 minutes at 0-5 °C.
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e Coupling Reaction:

o In a separate beaker, dissolve 2-Naphthol (1.44 g, 10 mmol) in an aqueous solution of
sodium hydroxide (0.4 g, 10 mmol) in water (20 mL).

o Cool this solution to 0-5 °C in an ice bath.

o Slowly add the previously prepared diazonium salt solution to the alkaline 2-Naphthol
solution with vigorous stirring. A colored precipitate should form immediately.

o Continue stirring the reaction mixture in the ice bath for 30 minutes to ensure complete
coupling.

¢ |solation and Purification:
o Collect the precipitated azo dye by vacuum filtration.
o Wash the solid with cold water until the filtrate is neutral.

o Recrystallize the crude product from an appropriate solvent, such as ethanol, to obtain the
purified N-(3-propylphenyl)-4-hydroxy-1-naphthalenamine.

Synthesis of N-(3-propylphenyl)acetamide

Amide formation is a fundamental reaction in organic and medicinal chemistry. This protocol
describes the acylation of 3-Propylaniline with acetyl chloride.

Materials:

3-Propylaniline

Acetyl chloride

Pyridine or triethylamine (as a base)

Dichloromethane (DCM) or other suitable aprotic solvent

Saturated aqueous sodium bicarbonate solution
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e Anhydrous magnesium sulfate or sodium sulfate
Procedure:
o Reaction Setup:

o Dissolve 3-Propylaniline (1.35 g, 10 mmol) and a slight excess of a base like pyridine
(0.87 g, 11 mmol) in dichloromethane (20 mL) in a round-bottom flask equipped with a
magnetic stirrer.

o Cool the solution to 0 °C in an ice bath.
e Acylation:

o Slowly add acetyl chloride (0.83 g, 10.5 mmol) to the stirred solution. An exothermic
reaction may occur, so maintain the temperature at 0 °C.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for 1-2 hours.

o Work-up and Purification:

o Transfer the reaction mixture to a separatory funnel and wash sequentially with water,
saturated aqueous sodium bicarbonate solution, and brine.

o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

o Filter the drying agent and remove the solvent under reduced pressure using a rotary
evaporator.

o The resulting crude N-(3-propylphenyl)acetamide can be further purified by
recrystallization or column chromatography.

Visualizations

The following diagrams, generated using Graphviz, illustrate a typical experimental workflow
and a logical relationship relevant to the chemistry of 3-Propylaniline.
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Caption: Experimental workflow for the synthesis of an azo dye from 3-Propylaniline.
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Caption: Common reaction pathways for 3-Propylaniline.

 To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for 3-
Propylaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594038#commercial-suppliers-of-3-propylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1594038?utm_src=pdf-body-img
https://www.benchchem.com/product/b1594038?utm_src=pdf-body
https://www.benchchem.com/product/b1594038#commercial-suppliers-of-3-propylaniline
https://www.benchchem.com/product/b1594038#commercial-suppliers-of-3-propylaniline
https://www.benchchem.com/product/b1594038#commercial-suppliers-of-3-propylaniline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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